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Compound of Interest

Compound Name:
(3,4-DIHYDRO-2H-PYRAN-2-YL)-

METHYLAMINE

Cat. No.: B1266854 Get Quote

An In-depth Technical Guide to (3,4-DIHYDRO-
2H-PYRAN-2-YL)-METHYLAMINE
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

potential biological properties of (3,4-DIHYDRO-2H-PYRAN-2-YL)-METHYLAMINE. Due to the

limited availability of published experimental data for this specific compound, this guide also

includes information on closely related compounds and general characteristics of the

dihydropyran scaffold to provide a broader context for research and development.

Core Chemical Information
(3,4-DIHYDRO-2H-PYRAN-2-YL)-METHYLAMINE is a heterocyclic amine with a dihydropyran

core. The structural representation and key identifiers are provided below.

Structure:

Caption: Chemical structure of (3,4-DIHYDRO-2H-PYRAN-2-YL)-METHYLAMINE.
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Property Value Source

IUPAC Name
(3,4-Dihydropyran-2-

yl)methanamine
PubChem

CAS Number 4781-76-4 PubChem[1]

Molecular Formula C₆H₁₁NO PubChem[1]

Molecular Weight 113.16 g/mol PubChem[1]

Canonical SMILES C1C(COC=C1)CN PubChem

InChI Key
DVOBWGYOTJOCAJ-

UHFFFAOYSA-N
PubChem

Physical and Chemical Properties
Experimental data on the physical properties of (3,4-DIHYDRO-2H-PYRAN-2-YL)-
METHYLAMINE are not readily available in published literature. The following table includes

computed properties and data for the parent compound, 3,4-Dihydro-2H-pyran, for reference.

Property
(3,4-DIHYDRO-2H-PYRAN-
2-YL)-METHYLAMINE

3,4-Dihydro-2H-pyran (for
comparison)

Boiling Point Data not available 86 °C

Melting Point Data not available -70 °C

Density Data not available 0.922 g/mL at 25 °C

Refractive Index Data not available n20/D 1.440

XLogP3 0.4 -

Solubility Data not available Data not available

Appearance Data not available Colorless liquid

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of (3,4-DIHYDRO-2H-
PYRAN-2-YL)-METHYLAMINE. While raw spectral data is not provided here, its availability is

noted.

Nuclear Magnetic Resonance (NMR): 1H and 13C NMR data are available for this

compound, which can be used to confirm its structure.[2]

Mass Spectrometry (MS): Mass spectral data, likely including GC-MS, is available and can

be used to determine the molecular weight and fragmentation pattern.[2]

Infrared (IR) Spectroscopy: An IR spectrum for 3,4-dihydro-2H-pyran-2-ylmethylamine is

available from the NIST WebBook, which can be used to identify functional groups.[3]

Raman Spectroscopy: Raman spectral data is also indicated to be available.[2]

Synthesis and Reactivity
Synthesis
A common synthetic route to (3,4-DIHYDRO-2H-PYRAN-2-YL)-METHYLAMINE involves the

reaction of 3,4-dihydro-2H-pyran with methylamine. This reaction is typically catalyzed by a

Lewis acid, such as boron trifluoride etherate.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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